Cas no 33830-11-4 (1-Hydroxyadamantane-d15)

• Product Name: 1-Hydroxyadamantane-d15
• CAS No: 33830-11-4
• MF: C₁₀HD₁₅O
• MW: 167.33
• CID: 4760294
• Update Time: 2025-06-25

1-Hydroxyadamantane-d15 Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxyadamantane-d15 (OH)
• 1-Hydroxyadamantane-d15

• Inchi： 1S/C10H16O/c11-10-4-7-1-8(5-10)3-9(2-7)6-10/h7-9,11H,1-6H2/i1D2,2D2,3D2,4D2,5D2,6D2,7D,8D,9D
• InChI Key： VLLNJDMHDJRNFK-BXSQCBKHSA-N
• SMILES： OC12C([2H])([2H])C3([2H])C([2H])([2H])C([2H])(C([2H])([2H])C([2H])(C3([2H])[2H])C1([2H])[2H])C2([2H])[2H]

Additional information on 1-Hydroxyadamantane-d15

Introduction to 1-Hydroxyadamantane-d15 (CAS No. 33830-11-4)

1-Hydroxyadamantane-d15 (CAS No. 33830-11-4) is a unique compound that has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery. This compound is a derivative of adamantane, a diamondoid hydrocarbon with a cage-like structure, which is known for its exceptional stability and rigidity. The addition of a hydroxyl group (-OH) at the 1-position of the adamantane framework introduces functional versatility, making 1-Hydroxyadamantane-d15 a valuable molecule for various applications.

The deuterated version of this compound, d15, indicates that 15 hydrogen atoms in the molecule have been replaced with deuterium (²H). Deuteration is often employed in scientific research to study molecular dynamics, reaction mechanisms, and to enhance the stability of compounds under certain conditions. This makes CAS No. 33830-11-4 particularly useful in isotopic labeling experiments and nuclear magnetic resonance (NMR) spectroscopy studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-Hydroxyadamantane-d15. Researchers have explored various routes, including hydroboration reactions and catalytic hydrogenation, to construct the adamantane skeleton with precise functionalization. These methods not only improve the yield but also ensure high purity, which is critical for downstream applications.

In terms of applications, CAS No. 33830-11-4 has shown promise in drug delivery systems due to its unique physical properties. The adamantane framework provides a rigid structure that can serve as a scaffold for attaching bioactive molecules, enhancing their pharmacokinetic profiles. Additionally, the hydroxyl group facilitates further chemical modifications, such as esterification or etherification, enabling the creation of more complex structures with tailored functionalities.

Another area where CAS No. 33830-11-4 has demonstrated potential is in materials science. The compound's high thermal stability and mechanical strength make it an ideal candidate for advanced materials such as polymers and composites. Recent studies have highlighted its use as a building block for self-healing materials and stimuli-responsive systems, which are highly sought after in industries ranging from electronics to aerospace.

The deuterated nature of CAS No. 33830-11-4 also plays a pivotal role in its utility in biological studies. Deuterium labeling allows researchers to track molecular interactions and metabolic pathways with greater precision using techniques like mass spectrometry and infrared spectroscopy. This capability has been instrumental in understanding enzyme mechanisms and drug metabolism processes.

Furthermore, CAS No. 33830-11-4 has been investigated for its potential in nanotechnology applications. The adamantane structure's inherent stability makes it suitable for constructing nanoparticles with enhanced delivery efficiency and reduced toxicity. These nanoparticles can be engineered to target specific tissues or cells, offering new avenues for personalized medicine.

In conclusion, CAS No. 33830-11-4, or dihydroxyadamantane-d₁₅, stands as a testament to the ingenuity of modern chemistry. Its versatile structure, combined with cutting-edge synthetic techniques and deuterium labeling capabilities, positions it as a valuable tool across multiple scientific disciplines. As research continues to uncover new applications and optimizations for this compound, its impact on fields such as medicine, materials science, and biotechnology is expected to grow significantly.